Cas no 1155800-45-5 (N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide)

• Product Name: N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide
• CAS No: 1155800-45-5
• MF: C₁₀H₄F₆N₂O
• MW: 282.141983032227
• MDL: MFCD18074383
• CID: 1061130
• PubChem ID: 52991949
• Update Time: 2025-04-20

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
• N-[4-cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoro-acetamide
• N-(4-Cyano-3-(trifluoromethyl)phenyl)-2,2,2-trifluoroacetamide
• WHJWLBKVUGJDIT-UHFFFAOYSA-N
• AKOS014820780
• DB-320778
• CS-0163447
• BS-14488
• SCHEMBL2980069
• SY262808
• 4-Cyano-3-(trifluoromethyl)trifluoroacetanilide
• MFCD18074383
• AC9100
• Acetamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoro-
• 1155800-45-5
• N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide

• MDL： MFCD18074383
• Inchi： 1S/C10H4F6N2O/c11-9(12,13)7-3-6(2-1-5(7)4-17)18-8(19)10(14,15)16/h1-3H,(H,18,19)
• InChI Key： WHJWLBKVUGJDIT-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 282.02278173g/mol
• Monoisotopic Mass: 282.02278173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 327.2±42.0 °C at 760 mmHg
• Flash Point: 151.7±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)